2-chloro-N-(oxolan-2-ylmethyl)pyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-chloro-N-(oxolan-2-ylmethyl)pyrimidin-4-amine” is a chemical compound that has been used in pharmaceutical testing . It is a derivative of pyrimidin-4-amine, a class of compounds known for their wide range of biological and pharmacological activities .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, a series of novel N-pyridine substituted 2-chloro-thieno [2,3 -d ]pyrimidin-4-amine derivatives has been synthesized and characterized by 1 H and 13 C NMR spectrometry .Scientific Research Applications
Synthesis and Biological Activity
Synthesis of Heterocyclic Compounds
Studies have demonstrated the synthesis of various pyrimidine derivatives, highlighting the versatility of 2-chloro-N-(oxolan-2-ylmethyl)pyrimidin-4-amine in creating compounds with potential biological activities. For example, the synthesis of pyrimidine linked pyrazole heterocyclics via microwave irradiative cyclocondensation has shown significant insecticidal and antibacterial potential, indicating the broad applicability of this compound in creating bioactive molecules (Deohate & Palaspagar, 2020).
Anticancer and Antibacterial Compounds
Novel Pd(II) and Pt(II) complexes of N,N-donor benzimidazole ligand synthesized from pyrimidine derivatives, including 2-chloro-N-(oxolan-2-ylmethyl)pyrimidin-4-amine, have been studied for their anticancer properties and antibacterial activity. These compounds exhibit promising results in inhibiting the growth of cancer cells and bacteria, showcasing the potential therapeutic applications of pyrimidine derivatives (Ghani & Mansour, 2011).
Antioxidant, Antimicrobial, and Antitubercular Activities
Pyrimidine-azetidinone analogues have been synthesized and evaluated for their antioxidant, in vitro antimicrobial, and antitubercular activities. These studies indicate that pyrimidine derivatives can serve as a basis for developing new pharmaceuticals with diverse biological activities (Chandrashekaraiah et al., 2014).
Chemical Reactivity and Structural Analysis
Chemical Reactivity Studies
Research has explored the chemical reactivity of pyrimidine compounds, including the synthesis of Schiff bases and the construction of nitrogen heterocyclic compounds. These studies contribute to our understanding of the chemical behavior of pyrimidine derivatives and their potential applications in synthesizing novel heterocyclic compounds (Farouk, Ibrahim, & El-Gohary, 2021).
X-ray Crystallography and Molecular Structure
The crystal structure of N-(4-chlorophenyl)-5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine has been determined, providing insights into the molecular arrangement and hydrogen bonding patterns of pyrimidine derivatives. Such structural analyses are crucial for understanding the properties of these compounds and their potential applications in various scientific fields (Repich et al., 2017).
Mechanism of Action
Mode of Action
It is known that many pyrimidine derivatives interact with various enzymes and receptors in the body, altering their function and leading to various biological effects .
Biochemical Pathways
Pyrimidine derivatives are known to be involved in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown. The compound’s bioavailability, how it is distributed in the body, how it is metabolized, and how it is excreted, are all factors that would need to be studied in preclinical and clinical trials .
Result of Action
As a pyrimidine derivative, it may have a wide range of potential effects, but these would need to be confirmed through experimental studies .
properties
IUPAC Name |
2-chloro-N-(oxolan-2-ylmethyl)pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClN3O/c10-9-11-4-3-8(13-9)12-6-7-2-1-5-14-7/h3-4,7H,1-2,5-6H2,(H,11,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHORVDFEESSQLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC2=NC(=NC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-((tetrahydrofuran-2-yl)methyl)pyrimidin-4-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.